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Compound of Interest

Compound Name: 3-Chloropentane-2,4-dione

Cat. No.: B157559

Essential Safety and Handling Guide for 3-
Chloropentane-2,4-dione

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Chloropentane-2,4-dione, ensuring the well-being of laboratory personnel and compliance
with safety regulations. The following procedures are designed to offer clear, step-by-step
guidance for operational use.

Chemical Safety and Hazard Information

3-Chloropentane-2,4-dione is a flammable liquid and vapor that can cause skin and serious
eye irritation, and may lead to respiratory irritation.[1][2] It is imperative to handle this chemical
with appropriate safety measures in a controlled laboratory environment.

Quantitative Data Summary

While specific toxicity data such as LD50 and LC50 values are not readily available, the known
physical and chemical properties, along with hazard classifications, are summarized below.[3]
The absence of established occupational exposure limits necessitates a cautious approach to
handling, minimizing exposure at all times.
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Property Value Citation(s)
Molecular Formula C5H7CIO2 [11[3]
Molecular Weight 134.56 g/mol [1]
Appearance Clear yellow to brown liquid [3]

Boiling Point 49 - 52 °C at 18-24 hPa [3]

Melting Point -15°C [3]

Flash Point 56 °C (132.8 °F) - closed cup [3]

Density 1.129 - 1.1921 g/mL at 20-25 -

°C

Solubility in Water

7.65 g/L

[2](3]

Vapor Pressure

15 hPa at 20 °C

[2](3]

Hazard Classifications

Flammable Liquid (Category
3), Skin Irritant (Category 2),
Eye Irritant (Category 2A),
Specific Target Organ Toxicity -
Single Exposure (Category 3,

Respiratory system)

Operational and Disposal Plans

Adherence to the following procedural steps is mandatory for the safe handling and disposal of
3-Chloropentane-2,4-dione.

Experimental Protocol: Safe Handling Procedure

e Engineering Controls:

o Always handle 3-Chloropentane-2,4-dione in a well-ventilated area, preferably within a
chemical fume hood.

o Use explosion-proof electrical, ventilating, and lighting equipment.[4]
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o Ground and bond containers and receiving equipment to prevent static discharge.[4]

o Ensure an eyewash station and safety shower are readily accessible.

» Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
EN 166 (EU) or NIOSH (US) standards.[3]

o Skin Protection:
» Wear fire/flame resistant and impervious clothing.[3]

» Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
prior to use.[3]

o Respiratory Protection: If ventilation is inadequate, use a full-face respirator with multi-
purpose combination (US) or type ABEK (EN 14387) respirator cartridges.

e Handling Practices:
o Avoid breathing vapors, mist, or gas.[3]
o Avoid contact with skin and eyes.[3]
o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[3]
o Use only non-sparking tools.[4]
o Wash hands thoroughly after handling.[3]
o Keep containers tightly closed when not in use.[3]

o Store in a cool, dry, and well-ventilated place, away from incompatible materials such as
strong oxidizing agents, strong bases, alcohols, and amines.[4] Recommended storage
temperature is 2-8°C.

Disposal Plan: Step-by-Step Guide
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o Waste Identification and Collection:
o All waste containing 3-Chloropentane-2,4-dione must be considered hazardous waste.

o Collect waste in a dedicated, properly labeled, and compatible container. The original
container is often suitable.

o Do not mix with other waste streams.
o Container Management:

o Label the hazardous waste container with "HAZARDOUS WASTE," the chemical name (3-
Chloropentane-2,4-dione), and the approximate concentration.

o Keep the waste container tightly closed except when adding waste.[5]

o Store the waste container in a designated satellite accumulation area that is secure and
away from ignition sources.

e Disposal Procedure:

o Dispose of contents and container to an approved waste disposal plant in accordance with
all applicable federal, state, and local regulations.[2][4]

o Contaminated materials (e.g., gloves, absorbent pads) should be collected and disposed
of as hazardous waste.

o Do not pour down the drain.

Workflow Visualization

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of 3-Chloropentane-2,4-dione.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b157559?utm_src=pdf-body
https://www.benchchem.com/product/b157559?utm_src=pdf-body
https://www.benchchem.com/product/b157559?utm_src=pdf-body
https://www.hsa.ie/media/ih3kr23j/chemical-agents-cop-2023-rebranded.pdf
https://www.fishersci.com/store/msds?partNumber=AC210670025&countryCode=US&language=en
https://www.lookchem.com/ProductWholeProperty_LCPL435994.htm
https://www.benchchem.com/product/b157559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Receive 3-Chloropentane-2,4-dione

A

Store in a Cool, Dry, Well-Ventilated, Flammables-Approved Area (2-8°C)

Pre-Use Safety Check

Verify Proper PPE is Worn
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Spill or Exposure Event If safe to continue

Follow Emergency Spill Response Protocol Administer First Aid and Seek Medical Attention

Collect Waste in Labeled Hazardous Waste Container

l

Dispose of Waste via Approved Hazardous Waste Vendor

End of Lifecycle

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3-Chloropentane-2,4-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b157559?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_4-pentanedione
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_4-pentanedione
https://www.fishersci.com/store/msds?partNumber=AC210670025&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-chloro-2-4-pentanedione.htm
https://www.lookchem.com/ProductWholeProperty_LCPL435994.htm
https://www.hsa.ie/media/ih3kr23j/chemical-agents-cop-2023-rebranded.pdf
https://www.benchchem.com/product/b157559#personal-protective-equipment-for-handling-3-chloropentane-2-4-dione
https://www.benchchem.com/product/b157559#personal-protective-equipment-for-handling-3-chloropentane-2-4-dione
https://www.benchchem.com/product/b157559#personal-protective-equipment-for-handling-3-chloropentane-2-4-dione
https://www.benchchem.com/product/b157559#personal-protective-equipment-for-handling-3-chloropentane-2-4-dione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157559?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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